5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C14H14BrNO4S
• Molecular Weight: 372.24 g/mol
• IUPAC Name: (5E)-5-[(5-bromo-2-hydroxy-3-methoxyphenyl)methylidene]-3-propan-2-yl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H14BrNO4S/c1-7(2)16-13(18)11(21-14(16)19)5-8-4-9(15)6-10(20-3)12(8)17/h4-7,17H,1-3H3/b11-5+
• InChI Key: YCZWFJLLZYHFGR-VZUCSPMQSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=C(C(=CC(=C2)Br)OC)O)/SC1=O
• SMILES: CC(C)N1C(=O)C(=CC2=CC(=CC(=C2O)OC)Br)SC1=O
• Canonical SMILES: CC(C)N1C(=O)C(=CC2=C(C(=CC(=C2)Br)OC)O)SC1=O

Description

5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione, also known as BMT, is a synthetic compound that has been widely studied for its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to activate the JNK and p38 MAPK pathways, which are involved in apoptosis and inflammation. 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has also been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects in the body. In cancer cells, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis by activating caspase-3 and caspase-9. In the brain, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to reduce oxidative stress and inflammation by increasing the levels of antioxidant enzymes and reducing the levels of pro-inflammatory cytokines. In the body, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reducing the expression of adhesion molecules.

Advantages and Limitations for Lab Experiments

5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione also has some limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for the study of 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Another direction is to investigate the mechanisms of action of 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione in more detail, to better understand its effects on signaling pathways in the body. Additionally, the development of new analogs of 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione may lead to the discovery of more potent and selective compounds for therapeutic use.

Synthesis Methods

5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione can be synthesized through a simple reaction between 5-bromo-2-hydroxy-3-methoxybenzaldehyde and 3-isopropyl-1,3-thiazolidine-2,4-dione in the presence of a catalyst. The reaction yields a yellow crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been studied for its potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and anti-inflammatory effects. In cancer treatment, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and enhance the effectiveness of chemotherapy drugs. In neuroprotection, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been studied for its ability to protect neurons against oxidative stress and reduce inflammation in the brain. In anti-inflammatory effects, 5-(5-Bromo-2-hydroxy-3-methoxybenzylidene)-3-isopropyl-1,3-thiazolidine-2,4-dione has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in the body.